Cas no 1401665-13-1 ((S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1401665-13-1
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2155572
• Update Time: 2025-06-11

(S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[((s)-2-amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-((S)-2-amino-N-ethyl-3-methylbutanamido)piperidine-1-carboxylate
• AM97598
• (S)-3-[((S)-2-Amino-3-methylbutyryl)ethylamino]piperidine-1-carboxylic acid tert-butyl ester
• (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C17H33N3O3/c1-7-20(15(21)14(18)12(2)3)13-9-8-10-19(11-13)16(22)23-17(4,5)6/h12-14H,7-11,18H2,1-6H3/t13-,14-/m0/s1
• InChI Key： ZCTYEPSIYOIOMY-KBPBESRZSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@H](C1)N(C([C@H](C(C)C)N)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1401665-13-1)

The compound (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1401665-13-1) is a sophisticated chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine core and a tert-butyl ester group, makes it invaluable for constructing complex molecules, particularly in the development of protease inhibitors and peptidomimetics. Researchers often search for "chiral building blocks" or "pharmaceutical intermediates," highlighting the growing demand for enantiomerically pure compounds like this one.

In recent years, the focus on drug discovery and medicinal chemistry has intensified, with many scientists exploring "how to synthesize chiral amines" or "applications of tert-butyl esters." This compound addresses these queries by offering a versatile scaffold for modifying bioactive molecules. Its ethyl-amino and amino acid moieties further enhance its utility in designing targeted therapies, aligning with trends in personalized medicine and small-molecule therapeutics.

The stereochemistry of (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is critical for its biological activity, a topic frequently searched as "importance of chirality in drug design." Its tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic processes, a feature often queried as "Boc protection in organic synthesis." These attributes make it a preferred choice for researchers working on peptide coupling and asymmetric synthesis.

From an industrial perspective, scalability and purity are paramount. Searches like "high-purity chiral intermediates" or "CAS No. 1401665-13-1 supplier" reflect market needs. This compound’s compatibility with solid-phase synthesis and catalytic hydrogenation methods further broadens its applications, meeting the demand for efficient and sustainable synthetic routes. Its role in fragment-based drug discovery (FBDD) is another hotspot, as FBDD gains traction in academia and biotech.

In summary, (S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester exemplifies the intersection of structural complexity and functional versatility. Its relevance to trending topics like "green chemistry in API synthesis" and "enantioselective catalysis" ensures its continued prominence in cutting-edge research. As the pharmaceutical industry evolves, this compound remains a cornerstone for innovators tackling challenges in molecular design and therapeutic development.